Cas no 1380137-91-6 (2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol)

• Product Name: 2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol
• CAS No: 1380137-91-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6206013
• PubChem ID: 116859278
• Update Time: 2025-05-23

2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol
• EN300-1819746
• 1380137-91-6
• SCHEMBL18262466

• Inchi： 1S/C11H15NO2/c12-10(7-13)6-8-1-2-11-9(5-8)3-4-14-11/h1-2,5,10,13H,3-4,6-7,12H2
• InChI Key： PQSWFERFSFHSJP-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)CC(CO)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol

Recent Advances in the Study of 2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol (CAS: 1380137-91-6)

The compound 2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol (CAS: 1380137-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol, which contribute to its bioactivity. The compound's benzofuran moiety is known to interact with various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and green chemistry approaches, to optimize the yield and purity of this compound.

Pharmacological evaluations have demonstrated that 2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol exhibits promising activity in preclinical models of neurological disorders. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of depression and Parkinson's disease. Additionally, its neuroprotective effects have been investigated in models of oxidative stress and neuroinflammation.

In terms of mechanism of action, recent research has elucidated that the compound modulates key signaling pathways, including the PI3K/Akt and MAPK cascades. These findings provide a molecular basis for its observed neuroprotective and anti-inflammatory effects. Furthermore, structure-activity relationship (SAR) studies have identified critical functional groups that enhance its bioactivity, paving the way for the development of more potent analogs.

Despite these promising results, challenges remain in the clinical translation of 2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound toward clinical trials.

In conclusion, 2-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol (CAS: 1380137-91-6) represents a promising candidate for the development of novel therapeutics targeting neurological and metabolic disorders. Continued research into its pharmacological properties and mechanism of action will be crucial for unlocking its full therapeutic potential.